4-(3,4-Dimethoxyphenyl)butyl azide

• Molecular Formula: C12H17N3O2
• Molecular Weight: 235.28 g/mol
• IUPAC Name: 4-(4-azidobutyl)-1,2-dimethoxybenzene
• InChI: InChI=1S/C12H17N3O2/c1-16-11-7-6-10(9-12(11)17-2)5-3-4-8-14-15-13/h6-7,9H,3-5,8H2,1-2H3
• InChI Key: RNVFMLLRXORVME-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCCCN=[N+]=[N-])OC

Description

4-(3,4-Dimethoxyphenyl)butyl azide is an organic compound featuring a butyl chain substituted with an azide (-N₃) group and a 3,4-dimethoxyphenyl aromatic ring.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Phenyl Ring

Ester Derivatives

• Methyl 4-(3,4-dimethoxyphenyl)butanoate (D1) Structure: Replaces the azide with a methyl ester (-COOCH₃) group. Synthesis: Prepared via acid-catalyzed esterification of 4-(3,4-dimethoxyphenyl)butanoic acid with methanol (). Reactivity: The ester group is hydrolyzable to carboxylic acids, enabling further functionalization. Applications: Intermediate in synthesizing bioactive molecules or polymers.

Alcohol Derivatives

• (E)-4-(3,4-Dimethoxyphenyl)but-3-en-1-ol (Compound 7, ) Structure: Features a hydroxyl (-OH) group and a conjugated double bond in the butyl chain.

Variations in the Aliphatic Chain

Styrylcyclohexene Derivatives

• trans- and cis-3-(3,4-Dimethoxyphenyl)-4-[(E)-3,4-dimethoxystyryl]cyclohex-1-ene (Compounds 8 and 9, )
  • Structure : Incorporate a cyclohexene ring and extended styryl system.
  • Bioactivity : Demonstrated neurotrophic effects in PC12 cells and cortical neurons, enhancing neurite outgrowth (Table 6, ).
  • Key Difference : The rigid cyclohexene-styryl framework contrasts with the flexible butyl-azide chain, impacting membrane permeability and target binding.

Pyridinium Diperchlorate Derivatives (D1–D3, )

• Structure : Contain ethynyl-linked pyridinium and dimethoxyphenyl groups with ammonium side chains.
• Contrast : The cationic pyridinium core and ethynyl spacer differ significantly from the neutral, azide-terminated butyl chain.

Functional Group Comparisons

Compound	Functional Group	Key Reactivity/Application	Reference
4-(3,4-Dimethoxyphenyl)butyl azide	Azide (-N₃)	Click chemistry, bioconjugation	Inference
Methyl ester (D1)	Ester (-COOCH₃)	Hydrolysis, polymer synthesis
Styrylcyclohexenes (8, 9)	Styryl, cyclohexene	Neurotrophic activity
Pyridinium salts (D1–D3)	Ethynyl, pyridinium	Charge-transfer materials

Research Findings and Implications

• The azide group may enable targeted delivery via bioorthogonal chemistry.
• Synthetic Utility : The ester (D1) and alcohol (Compound 7) derivatives serve as intermediates for further modifications, whereas the azide derivative is more suited for conjugation or polymer chemistry.
• Physicochemical Properties : Lipophilicity increases with the dimethoxyphenyl group across all derivatives, but solubility varies significantly (e.g., pyridinium salts are water-soluble, whereas styrylcyclohexenes are lipophilic).